In the production of high-purity industrial phosphoric acid by wet process, the symbiotic elements are often treated as solid or liquid waste. This causes a waste of natural resources. In this work, a new wet-process phosphoric acid (WAP) purification route was proposed. In particular, the regeneration process of extractant was optimized, and the recovery process of aluminum was studied in detail (including stripping and crystallization). The effects of operational parameters and composition on the stripping behavior were investigated by single factor experiment and relevant analysis. Dissolution equilibrium date indicated the mother liquor could be circulated when the crystallization temperature was 298.15 K. Aiming to yield the purified extractant, the theoretical stages of stripping were simulated by plotting McCabe-Thiele diagram. Two-stage countercurrent extraction was carried out through a series of cascade experiments, indicating that over 95% Al3+ was stripped into aqueous phase. Furthermore, Al3+ in WPA was successfully changed into ammonium aluminum sulfate by this process, and it had higher purity than industrial grade. The results provide a basis for the high-quality utilization of associated resources in WPA.

To separate both copper and 2,2',2'',2'''-(ethane-1,2-diyldinitrilo)tetraacetic acid (EDTA) from the waste electroless copper plating solution by solvent extraction, the liquid–liquid equilibria of the copper-EDTA complex and unbound EDTA ion were experimentally measured. An organic solution of tri-n-octylmethylammonium chloride (TOMACl) was used as solvent. The kerosene solution of TOMACl could extract both copper-EDTA complexes and EDTA ions from the model wastewater. The fractional removal and distribution ratios of both the copper-EDTA complex and EDTA ions decreased as the pH increased. The valence number of the major copper-EDTA complex or EDTA ion in the aqueous phase increased with pH, and the number of TOMA+ cations required to chelate the complexes and ions increased. These complexes and ions had lower reactivity with TOMACl owing to steric hindrance. These effects caused lower removal of both copper and EDTA in a higher pH range, which is a typical condition of waste electroless copper solution.

The recycling of the rare earth neodymium (Nd) is vital to providing greener technology for many industries. In this paper its recovery from waste permanent magnets (WPMs) is explored using a hydrometallurgical process involving separation using hollow fiber supported liquid membranes (HFSLMs). After demagnetization, the options for WPMs leaching were investigated by varying mineral acids, acid concentrations and solid/liquid (S/L) ratios. The separation Nd from iron (Fe) was carried out by precipitation using oxalic acid. Nd in WPMs was recovered by solvent extraction using D2EHPA in Isopar-L. The influence of various parameters such as pH and organic/aqueous (O/A) phase ratio were investigated. Optimum leaching was achieved using 3 M H2SO4 with an S/L ratio of 1 g/50 mL to obtain 485 g/kg of Nd. Nd-separation from Fe was successfully performed using 0.6 M D2EHPA with an O/A phase ratio of 3 at a pH of 1.26 – 2.0 resulting in Nd-recovery of 97.48%. The optimum stripping was achieved using 6 M HNO3. In the HFSLM experiments, the concentration of Nd in the aqueous strip solution was 4120 mg/L whilst that in the aqueous feed solutions was 658 mg/L. The HFSLM module used recovered 90.82% of the Nd within 35 min.

This research focuses on emulsification solvent extraction for purifying wet-process phosphoric acid. The effects of various parameters, including stirring speed, phase ratio and emulsification time on the extraction yield and droplet size distribution were investigated. The optimal conditions were determined. The influence of time and physical properties of solvent on average droplet diameter was fitted by dimensional analysis. The results showed that the mathematical model has a strong agreement with the experimental data. This model was reliable to predicting the droplet size in different conditions of manufacturing emulsion.

The extraction kinetics of forward extraction of boron by 2,2,4-trimethyl-1,3-pentanediol (TMPD) were investigated, using a Lewis cell. Factors affecting the extraction rate, including stirring speed, concentrations (TMPD and B(OH)3), interfacial area, and temperature were examined. Results indicated that the extraction rate is controlled by chemical reaction at interface. The activation energy Ea was measured depending on experimental conditions. The extraction rates of B(OH)3 and TMPD are first-order dependent with respect to B(OH)3 and TMPD concentrations, and rate equation is proposed. The rate-determining step is to form the complex at the interface, and the derived extraction mechanism is in good agreement with the experimental results. Based on the above-mentioned regime, an extraction mechanism for boron was also presented.

In(III) and Ga(III) are included in zinc refining, the wastes of solar panel and electronics and so on. In solvent extraction which is a useful method of separation of metals, we used N-lauroylsarcosine (NLS), containing tertiary amine which is alkyl amide derivative with the sarcosine moiety in the molecule structure in order to separate and recover these metal ions. We studied about the extraction equilibria of these metals using NLS. The selective extraction order of NLS is Ga(III) > In(III) >> Zn(II). It was found that NLS was able to separate these metals by pH difference. Versatic acid 10 (VA10) with only carboxylic acid group in the molecule structure extracted In(III) and Ga(III) simultaneously in the same pH region. Therefore, we found that the amide group included in the molecule structure of NLS has an important role to extract these metals. Mutual separation of In(III), Ga(III) and Zn(II) was carried out by a one-step experiment using NLS. Slope analysis was used to investigate the extraction equilibria of In(III) and Ga(III) with NLS. Suitable concentrations of acids were able to strip these metals from the loaded organic phase.

The crystallization of the palladium(II) complex with 2-(5-bromo-2-pyridylazo)-5-diethylaminophenol (HL) at the liquid-liquid interface was investigated in the heptane-toluene mixture/water system. Interfacial crystallization of PdLCl did not occur in the heptane/water system, whereas it occurred in the heptane-toluene mixture/water system. The crystal size distribution of PdLCl formed at the liquid-liquid interface strongly depended on the PdLCl solubility in the organic phase and the formation rate. Larger PdLCl crystals formed at the liquid-liquid interface under the higher toluene ratio, higher Pd(II) concentration and lower pH conditions.

Recently, the extraction of Au(III) using the series of aliphatic ketones in hydrochloric acid media has been investigated in detail. The present study describes the extraction behaviors of Au(III) using a series of aromatic ketones, which has never been reported. Aromatic ketones with shorter alkyl side chains showed higher extractability. The rapid extraction and the extraction capacity using aromatic ketones were comparable to the industrial extractant dibutyl carbitol (DBC). Aromatic ketones, except acetophenone, are less soluble in water than DBC. The flash points of aromatic ketones are satisfactorily high for industrial operation, but their specific gravities comparable to that of water are unwelcome. Butyrophenone selectively extracted Au(III) from many other metals, except for high extraction of Fe(III) and Ga(III) at high concentrations. Au(III) extracted using butyrophenone recovered quantitatively as metallic gold by reduction using oxalic acid.